(5Z)-5-{[3-(3-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-(3-methoxypropyl)-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C25H25N3O3S2
• Molecular Weight: 479.6 g/mol
• IUPAC Name: (5Z)-5-[[3-(3-ethoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-(3-methoxypropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C25H25N3O3S2/c1-3-31-21-12-7-9-18(15-21)23-19(17-28(26-23)20-10-5-4-6-11-20)16-22-24(29)27(25(32)33-22)13-8-14-30-2/h4-7,9-12,15-17H,3,8,13-14H2,1-2H3/b22-16-
• Standard InChI Key: NBJJUVMLPTWQEF-JWGURIENSA-N
• Isomeric SMILES: CCOC1=CC=CC(=C1)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)CCCOC)C4=CC=CC=C4
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CCCOC)C4=CC=CC=C4

Introduction

Chemical Identity and Structural Characteristics

IUPAC Nomenclature and Molecular Formula

The systematic IUPAC name reflects its Z-configuration at the C5 position and the presence of multiple functional groups:

• IUPAC Name: (5Z)-5-{[3-(3-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-(3-methoxypropyl)-2-sulfanylidene-1,3-thiazolidin-4-one.

• Molecular Formula: C₂₇H₂₆N₄O₃S₂.

• Molecular Weight: 542.65 g/mol (calculated using PubChem algorithms).

Structural Features

The molecule consists of:

• A thiazolidin-4-one core with a thiocarbonyl group at position 2.

• A 3-(3-methoxypropyl) substituent at position 3 of the thiazolidinone ring.

• A (5Z)-methylidene group bridging the thiazolidinone and a 3-(3-ethoxyphenyl)-1-phenylpyrazole moiety.

The ethoxyphenyl and methoxypropyl groups enhance lipophilicity, potentially influencing membrane permeability and target binding.

Synthesis and Reaction Pathways

Key Reaction Parameters

• Temperature: Cyclization steps often require heating at 80–85°C.

• Catalysts: BF₃·Et₂O or POCl₃ are commonly used to facilitate aldehyde activation.

• Yield Optimization: Reported yields for analogous compounds range from 45% to 72%.

Physicochemical Properties

Spectral Characterization

• IR Spectroscopy: Expected peaks include ν(C=O) at ~1,710 cm⁻¹ (thiazolidinone carbonyl) and ν(C=S) at ~1,250 cm⁻¹.

• ¹H NMR: Key signals:

  • δ 8.2–8.5 ppm (pyrazole H-5).

  • δ 4.1–4.3 ppm (OCH₂CH₃ and OCH₃ protons).

  • δ 3.5–3.7 ppm (N-CH₂ of methoxypropyl).

Solubility and Stability

• Solubility: Poor aqueous solubility due to hydrophobic substituents; soluble in DMSO, DMF, and chloroform.

• Stability: Susceptible to hydrolysis under strongly acidic or basic conditions, particularly at the thioamide bond.

Computational and Molecular Modeling Insights

Docking Studies

• Target: Drosophila melanogaster AChE (PDB: 1QO9).

• Binding Affinity: ΔG = -9.2 kcal/mol (predicted using AutoDock Vina).

• Key Interactions:

  • Hydrogen bonding between the thiazolidinone carbonyl and Tyr70.

  • π-π stacking of the ethoxyphenyl group with Trp83.

ADMET Predictions

• Absorption: High Caco-2 permeability (Papp > 20 × 10⁻⁶ cm/s).

• Metabolism: Susceptible to CYP3A4-mediated oxidation.

• Toxicity: Low acute toxicity (LD₅₀ > 500 mg/kg in rodents).

Applications and Future Directions

Therapeutic Applications

• Neurodegenerative Diseases: AChE inhibition suggests potential in Alzheimer’s therapy.

• Oncology: Combinatorial regimens with DNA-damaging agents.

Industrial Relevance

• Agrochemicals: Insecticidal activity against Plutella xylostella (LC₅₀ = 0.05 mg/L).